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Compound of Interest

Compound Name: 2-Bromo-1-heptene

Cat. No.: B1279110 Get Quote

An In-depth Technical Guide to 2-Bromo-1-
heptene
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2-Bromo-1-heptene, tailored for researchers, scientists, and professionals in

the field of drug development and organic chemistry.

Chemical Structure and IUPAC Name
2-Bromo-1-heptene is a halogenated alkene. Its structure consists of a seven-carbon chain

with a double bond at the first carbon position (between C1 and C2) and a bromine atom

attached to the second carbon.

The standard IUPAC name for this compound is 2-bromohept-1-ene.[1][2][3]

Chemical Structure:

The canonical SMILES representation of the molecule is CCCCCC(=C)Br.[1]

Physicochemical Data
A summary of the key quantitative data for 2-Bromo-1-heptene is presented in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₁₃Br [1][2]

Molecular Weight 177.08 g/mol [1][4]

IUPAC Name 2-bromohept-1-ene [1][2][5]

CAS Number 3252-91-3 [1]

Boiling Point 161.3°C at 760 mmHg [5]

Density 1.163 g/cm³ [5]

Flash Point 61°C [5]

Experimental Protocols: Synthesis of 2-Bromo-1-
heptene
A common and effective method for the synthesis of alkenes such as 2-Bromo-1-heptene is

the Wittig reaction.[4][6] This reaction involves the reaction of a phosphorus ylide with an

aldehyde or ketone. For the synthesis of 2-Bromo-1-heptene, a plausible approach involves

the reaction of bromomethylenetriphenylphosphorane with hexanal.

Proposed Wittig Reaction Protocol
Objective: To synthesize 2-Bromo-1-heptene via a Wittig reaction.

Materials:

Triphenylphosphine (PPh₃)

Dibromomethane (CH₂Br₂)

n-Butyllithium (n-BuLi) in hexane

Hexanal

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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Sodium sulfate (Na₂SO₄)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation of the Phosphonium Salt: In a flame-dried, two-necked round-bottom flask under

an inert atmosphere of nitrogen or argon, dissolve triphenylphosphine in anhydrous diethyl

ether. Add an equimolar amount of dibromomethane and stir the mixture at room

temperature. The corresponding phosphonium salt, (bromomethyl)triphenylphosphonium

bromide, will precipitate out of the solution. The solid is then filtered, washed with dry ether,

and dried under vacuum.

Generation of the Ylide: Suspend the prepared phosphonium salt in anhydrous THF in a

separate flame-dried flask under an inert atmosphere. Cool the suspension to -78°C using a

dry ice/acetone bath. Slowly add one equivalent of n-butyllithium dropwise via syringe. The

formation of the deep red-colored ylide, bromomethylenetriphenylphosphorane, indicates a

successful reaction.

Wittig Reaction: While maintaining the low temperature, slowly add one equivalent of

hexanal, dissolved in a small amount of anhydrous THF, to the ylide solution. Allow the

reaction mixture to slowly warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of

ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract the

aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate. After filtering off the drying agent, concentrate the solvent under

reduced pressure. The crude product can then be purified by column chromatography on

silica gel to yield pure 2-Bromo-1-heptene.

Visualization of Synthetic Pathway
The following diagram illustrates the proposed synthetic workflow for 2-Bromo-1-heptene
using the Wittig reaction.
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Step 1: Phosphonium Salt Formation

Step 2: Ylide Generation

Step 3: Wittig Reaction

Triphenylphosphine (Bromomethyl)triphenylphosphonium bromide

Dibromomethane

Bromomethylenetriphenylphosphorane
(Wittig Reagent)

+ nBuLi
-78°C, THF

n-Butyllithium

2-Bromo-1-heptene

Triphenylphosphine oxide

Hexanal

Click to download full resolution via product page

Caption: Proposed Wittig reaction pathway for the synthesis of 2-Bromo-1-heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279110#2-bromo-1-heptene-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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